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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry
fragmentation of diethyl disulfide (CsH10S2). Understanding the fragmentation patterns of
disulfide-containing molecules is crucial for their identification and structural elucidation in
various scientific disciplines, including drug development, environmental analysis, and flavor
and fragrance chemistry. This document outlines the key fragmentation products, a proposed
fragmentation pathway, and a detailed experimental protocol for analysis.

Quantitative Fragmentation Data

The electron ionization mass spectrum of diethyl disulfide is characterized by several key
fragment ions. The quantitative data, including the mass-to-charge ratio (m/z) and relative
abundance of the most significant ions, are summarized in the table below. This data is
compiled from the National Institute of Standards and Technology (NIST) Mass Spectrometry
Data Center.[1][2][3][4][5]
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| Relative Proposed lon Proposed lon
m/z
Abundance (%) Formula Structure

CHs3CH2-S-S-

122 35 [CaH10S2]* e CH2CHs*e (Molecular
lon)

94 100 [C2H5S2]* CHs3CH2-S-S+

66 85 [C2HsS] e CHsCH2-S+e

61 60 [CH3S2]* CHs-S-S+*

47 55 [CH3S]* CHs-S+*

29 95 [C2Hs]* CHsCH2*

27 40 [C2Hs]* CH2=CH*

Proposed Fragmentation Pathway

The fragmentation of diethyl disulfide upon electron ionization (EI) follows a series of

characteristic cleavage events. The initial step is the formation of the molecular ion (m/z 122).

Subsequent fragmentation proceeds through several key pathways, including cleavage of the

sulfur-sulfur bond, carbon-sulfur bonds, and carbon-carbon bonds, often accompanied by

rearrangements.
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Caption: Proposed electron ionization fragmentation pathway of diethyl disulfide.

Experimental Protocol: Gas Chromatography-Mass

Spectrometry (GC-MS)

The following protocol describes a general method for the analysis of diethyl disulfide using

gas chromatography coupled with mass spectrometry (GC-MS), a standard technique for

volatile and semi-volatile compounds.

1. Sample Preparation:

» For liquid samples, dilute an appropriate volume of diethyl disulfide in a high-purity volatile

solvent such as hexane or dichloromethane to a final concentration suitable for GC-MS

analysis (typically in the low ppm range).

o For headspace analysis of samples containing diethyl disulfide, utilize solid-phase

microextraction (SPME). Expose a suitable SPME fiber (e.g.,

polydimethylsiloxane/divinylbenzene) to the headspace of the sample for a defined period

and temperature to adsorb the volatile analytes.[6][7]
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. Gas Chromatography (GC) Conditions:

Injector: Split/splitless injector, typically operated in split mode to prevent column
overloading.

o Injector Temperature: 250 °C
o Split Ratio: 50:1 (can be optimized)
Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

Column: A non-polar or medium-polarity capillary column is suitable. A common choice is a
30 m x 0.25 mm ID x 0.25 pm film thickness column with a 5% phenyl-methylpolysiloxane
stationary phase (e.g., DB-5ms or equivalent).[8]

Oven Temperature Program:
o Initial Temperature: 40 °C, hold for 2 minutes.
o Ramp: Increase to 150 °C at a rate of 10 °C/min.[8]
o Final Hold: Hold at 150 °C for 5 minutes.
. Mass Spectrometry (MS) Conditions:
lonization Mode: Electron lonization (EI).[9]

lonization Energy: 70 eV.[8][9] This is a standard energy that allows for consistent
fragmentation patterns and comparison with spectral libraries.

Mass Analyzer: Quadrupole or lon Trap.

Scan Range: m/z 20 - 200. This range will cover the molecular ion and all significant
fragments of diethyl disulfide.

lon Source Temperature: 230 °C.[8]

Transfer Line Temperature: 280 °C.[8]
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4. Data Acquisition and Analysis:

Acquire data in full scan mode to obtain the complete mass spectrum.

Identify the peak corresponding to diethyl disulfide based on its retention time.

Process the mass spectrum of the peak to identify the molecular ion and major fragment
ions. Compare the obtained spectrum with a reference library (e.g., NIST) for confirmation.

This technical guide provides a foundational understanding of the mass spectrometric behavior
of diethyl disulfide. The provided data and protocols can be adapted and optimized for
specific research and analytical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047229#mass-spectrometry-fragmentation-of-diethyl-
disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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